3-(3-methoxyphenyl)-5-oxo-N-(1-phenylethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-(3-methoxyphenyl)-N-[(4-methylphenyl)methyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H19N3O3S/c1-14-6-8-15(9-7-14)11-23-20(26)18-12-24-22-25(21(18)27)19(13-29-22)16-4-3-5-17(10-16)28-2/h3-10,12-13H,11H2,1-2H3,(H,23,26)
• InChI Key: GTNBUVDFAZZWJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC(=CC=C4)OC
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

Thiazolopyrimidines are heterocyclic analogs of purine bases. They exhibit a broad spectrum of pharmacological activity, including antitumor, antibacterial, and anti-inflammatory activities. The thiazolopyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target.

Synthesis Analysis

Various synthetic approaches to thiazolopyrimidine derivatives have been reported. Among them, the most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

Thiazolopyrimidines possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

The high selectivity of the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely to be determined by stabilization of the product due to conjugation of the two endocyclic double bonds.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Their huge synthetic potential stimulates studies of the synthesis of new compounds of this series, including potentially biologically active ones.